Cas no 2171944-08-2 (1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-4-methylcycloheptan-1-ol)

• Product Name: 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-4-methylcycloheptan-1-ol
• CAS No: 2171944-08-2
• MF: C₁₃H₂₆O₃
• MW: 230.343744754791
• CID: 6422947
• PubChem ID: 165601714
• Update Time: 2025-05-19

1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-4-methylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-4-methylcycloheptan-1-ol
• EN300-1646181
• 2171944-08-2

• Inchi： 1S/C13H26O3/c1-11-5-4-7-13(15,8-6-11)12(2,9-14)10-16-3/h11,14-15H,4-10H2,1-3H3
• InChI Key： QRXKDXMXZAJXQE-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)CC1)C(C)(CO)COC

Computed Properties

• Exact Mass: 230.18819469g/mol
• Monoisotopic Mass: 230.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.7Ų

Additional information on 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-4-methylcycloheptan-1-ol

Comprehensive Guide to 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-4-methylcycloheptan-1-ol (CAS No. 2171944-08-2)

1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-4-methylcycloheptan-1-ol (CAS No. 2171944-08-2) is a specialized organic compound with a unique molecular structure that combines hydroxyl, methoxy, and cycloheptane functionalities. This compound has garnered attention in pharmaceutical and fragrance research due to its potential applications in drug synthesis and perfumery. The presence of both hydroxy and methoxy groups in its structure makes it a versatile intermediate for further chemical modifications.

The compound's cycloheptane backbone contributes to its stability and lipophilicity, which are critical properties for bioavailability in pharmaceutical applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of novel anti-inflammatory and antimicrobial agents. Recent studies have explored its role in terpene synthesis, where it serves as a precursor for complex natural product analogs.

In the fragrance industry, 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-4-methylcycloheptan-1-ol is valued for its potential to contribute woody and musky notes to premium perfumes. Its structural similarity to certain sesquiterpenoids makes it a candidate for sustainable fragrance alternatives, aligning with the growing demand for eco-friendly cosmetic ingredients. The compound's methoxy group enhances its volatility, making it suitable for top-note applications in perfumery.

From a synthetic chemistry perspective, this compound presents interesting challenges and opportunities. The presence of both hydroxyl and methoxy functionalities on adjacent carbon atoms creates possibilities for selective derivatization. Recent advances in green chemistry have explored enzymatic approaches to its synthesis, reducing the environmental impact of production. The compound's stereochemistry is also of particular interest, as different enantiomers may exhibit distinct biological activities.

The market for specialized chemical intermediates like 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-4-methylcycloheptan-1-ol has grown significantly in recent years, driven by increased R&D investment in pharmaceuticals and specialty chemicals. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control during its production and purification. The compound typically appears as a colorless to pale yellow viscous liquid at room temperature, with solubility characteristics that make it compatible with various organic solvents.

Current research trends focus on optimizing the synthesis of 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-4-methylcycloheptan-1-ol to improve yield and purity while reducing production costs. The compound's potential applications in drug delivery systems are being investigated, particularly its ability to enhance the solubility of poorly water-soluble active pharmaceutical ingredients. Its structural features suggest possible utility in prodrug development, where controlled release of active molecules is desired.

Safety considerations for handling 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-4-methylcycloheptan-1-ol follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper ventilation and personal protective equipment are recommended during manipulation. The compound's stability profile suggests good shelf life when stored under appropriate conditions, protected from moisture and extreme temperatures.

Future prospects for this compound include potential applications in material science, where its unique structure could contribute to the development of novel polymers with specific properties. The growing interest in sustainable chemistry has also prompted investigations into bio-based production routes for this and similar compounds. As analytical techniques continue to advance, new applications for 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-4-methylcycloheptan-1-ol are likely to emerge in various high-tech industries.

For researchers and manufacturers working with CAS 2171944-08-2, understanding its physicochemical properties is crucial for successful application development. Key parameters include its boiling point, refractive index, and partition coefficient, which influence its behavior in different formulations. The compound's compatibility with various functional groups makes it a valuable tool for medicinal chemistry explorations and structure-activity relationship studies.

In conclusion, 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-4-methylcycloheptan-1-ol represents an interesting case study in the intersection of organic synthesis and applied chemistry. Its multifaceted potential across pharmaceuticals, fragrances, and materials science makes it a compound worth watching in chemical research circles. As synthetic methodologies improve and application research progresses, this molecule may find its way into various commercial products in the coming years.